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Compound of Interest

Compound Name: 2-Amino-6-iodopurine

Cat. No.: B107381 Get Quote

Essential Safety and Handling Guide for 2-Amino-6-
iodopurine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-6-iodopurine (CAS No. 19690-23-4), a critical reagent in nucleic acid research and

drug development. Adherence to these procedures is vital for ensuring laboratory safety and

maintaining experimental integrity.

Chemical and Physical Properties
A summary of key quantitative data for 2-Amino-6-iodopurine is presented below for easy

reference.
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Property Value

CAS Number 19690-23-4[1][2][3]

Molecular Formula C₅H₄IN₅[3]

Molecular Weight 261.03 g/mol [3]

Appearance White to orange to green crystalline powder[3]

Melting Point 240 °C (decomposes)[3]

Storage Temperature 2 - 8 °C[3]

Operational Plan: Handling and Disposal
This section outlines a step-by-step protocol for the safe handling and disposal of 2-Amino-6-
iodopurine.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent skin, eye, and respiratory exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield, especially when

handling larger quantities or if there is a risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect

gloves for any signs of degradation or punctures before use.

Body Protection: A lab coat must be worn. For tasks with a higher risk of splashes or aerosol

generation, consider a chemical-resistant apron or coveralls.

Respiratory Protection: If working with the solid form where dust may be generated, a

NIOSH/MSHA-approved respirator (e.g., N95) is necessary. All handling of the solid should

ideally be performed in a chemical fume hood to minimize inhalation risk.

Step-by-Step Handling Protocol
Preparation:
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Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined above.

Weighing and Aliquoting (Solid Form):

Perform all weighing and aliquoting of solid 2-Amino-6-iodopurine within a chemical

fume hood to control dust.

Use a disposable weighing boat or paper.

Carefully transfer the desired amount to your reaction vessel.

Solution Preparation and Transfers:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers closed when not in use.

Conduct all transfers of solutions within the chemical fume hood.

Post-Handling:

Thoroughly clean the work area after handling is complete.

Decontaminate any equipment that has come into contact with the chemical.

Remove PPE in the designated area, avoiding cross-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 2-Amino-6-iodopurine and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Solid Waste:

Collect any solid waste (e.g., contaminated weighing paper, gloves, and disposable lab

coats) in a designated, sealed, and clearly labeled hazardous waste container.

Dispose of this container as chemical hazardous waste according to your institution's

guidelines.

Liquid Waste:

Collect all liquid waste containing 2-Amino-6-iodopurine (e.g., reaction mixtures, solvent

rinses) in a designated, sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Dispose of as chemical hazardous waste in accordance with institutional protocols.

Contaminated Glassware:

Rinse the glassware with a suitable organic solvent (e.g., ethanol or acetone) within a

chemical fume hood. Collect the rinseate as hazardous liquid waste.

After the initial rinse, wash the glassware with soap and water.

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected skin

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling 2-Amino-6-iodopurine safely.
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Caption: Safe Handling Workflow for 2-Amino-6-iodopurine.
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Immediate Actions

Exposure Event
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Caption: First Aid Response for 2-Amino-6-iodopurine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

